RWJ 63556

• Molecular Formula: C11H10FNO3S2
• Molecular Weight: 287.3 g/mol
• InChI: InChI=1S/C11H10FNO3S2/c1-18(14,15)13-10-6-7-11(17-10)16-9-4-2-8(12)3-5-9/h2-7,13H,1H3
• InChIKey: BEIZIEZPGSIQGR-UHFFFAOYSA-N

RWJ 63556: Dual COX-2/5-LOX Inhibitor Overview

RWJ 63556 (N-[5-(4-fluorophenoxy)thiophen-2-yl]methanesulfonamide, CAS 190967-35-2) is a synthetic, orally bioavailable small molecule that functions as a dual inhibitor of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) [1]. Developed by Johnson & Johnson (R.W. Johnson Pharmaceutical Research Institute) and documented in US Patent 5,783,597 [2], the compound belongs to the 2,5-disubstituted thiophene class and was designed to simultaneously block prostaglandin E₂ (PGE₂) synthesis via COX-2 and leukotriene B₄ (LTB₄) synthesis via 5-LOX, two major pro-inflammatory lipid mediator pathways [1]. Its preclinical characterization includes recombinant enzyme inhibition profiling, cell-based mediator suppression assays, and in vivo efficacy evaluation in canine models of inflammation [1][2].

Dual COX-2/5-LOX pathway inhibition research

Preclinical inflammation models requiring dual-compartment eicosanoid suppression

Oral exposure and PK profiling in canine models

• [1] Kirchner T, Argentieri DC, Barbone AG, Singer M, Steber M, Ansell J, Beers SA, Wachter MP, Wu W, Malloy E, Stewart A, Ritchie DM. Evaluation of the antiinflammatory activity of a dual cyclooxygenase-2 selective/5-lipoxygenase inhibitor, RWJ 63556, in a canine model of inflammation. J Pharmacol Exp Ther. 1997 Aug;282(2):1094-101. View Source
• [2] Beers SA, Wachter MP, inventors; Ortho Pharmaceutical Corporation, assignee. 2,5-disubstituted thiophenes: inhibitors of 5-lipoxygenase and inducible cyclooxygenase (COX-2) enzymes, composition and use. US Patent 5,783,597. 1998 Jul 21. View Source

Why RWJ 63556 Is Irreplaceable by Single-Target Inhibitors

Substituting RWJ 63556 with a selective COX-2 inhibitor (e.g., celecoxib, rofecoxib, SC-58125) or a pure 5-LOX inhibitor (e.g., zileuton) abandons one of the two targeted enzymatic pathways. In canine inflammation models, COX-2 selective inhibitors demonstrated activity exclusively in the inflammatory exudate and failed to suppress eicosanoid production in peripheral blood, whereas RWJ 63556—like the 5-LOX inhibitor zileuton—attenuated LTB₄ production in both exudate fluid and whole blood [1]. Conversely, zileuton lacks COX-2 inhibitory activity and cannot suppress PGE₂-driven inflammation. Even among dual COX/5-LOX inhibitors, enzyme selectivity ratios, isoform specificity (e.g., 12-LOX/15-LOX sparing by RWJ 63556 ), and in vivo pharmacokinetic profiles differ substantially, making generic substitution scientifically invalid for any study requiring reproducible dual-pathway pharmacology [1].

Target Profile

Potential Substitute

Mismatch

Dual COX-2/5-LOX inhibitor

Selective COX-2 inhibitor (e.g., celecoxib)

Lacks 5-LOX pathway activity; systemic eicosanoid suppression may differ

Dual COX-2/5-LOX inhibitor

Pure 5-LOX inhibitor (e.g., zileuton)

No COX-2 inhibition; dual-pathway response not replicable

RWJ 63556 selectivity profile

Other dual COX/LOX inhibitors (e.g., licofelone)

COX-2/COX-1 selectivity ratios and PK differ; direct interchange may compromise reproducibility

• [1] Kirchner T, Argentieri DC, Barbone AG, et al. Evaluation of the antiinflammatory activity of a dual cyclooxygenase-2 selective/5-lipoxygenase inhibitor, RWJ 63556, in a canine model of inflammation. J Pharmacol Exp Ther. 1997 Aug;282(2):1094-101. View Source

Quantitative Differentiation Evidence Against Closest Comparators

Dual COX-2/5-LOX Inhibition vs. Single-Target Agents

RWJ 63556 is one of the few compounds with quantitatively documented potent inhibition of both human recombinant COX-2 and human recombinant 5-LOX. Its COX-2 IC50 of 0.12 μM is comparable to celecoxib (IC50 0.04–0.09 μM depending on assay ), while its 5-LOX IC50 of 0.8 μM provides a second mechanism absent in all selective COX-2 inhibitors including celecoxib, rofecoxib, and SC-58125. Conversely, the 5-LOX inhibitor zileuton provides no COX-2 inhibition. Among dual inhibitors, RWJ 63556 achieves a distinct balance: licofelone shows COX IC50 0.21 μM and 5-LOX IC50 0.18 μM but lacks COX-2 selectivity (inhibits COX-1 with IC50 0.16 μM ), whereas RWJ 63556 spares COX-1 at concentrations >15 μM [1].

Dual COX-2/5-LOX Inhibition

Cross-study comparable

COX-2 IC₅₀ 0.12 μM; 5-LOX IC₅₀ 0.8 μM; COX-1 IC₅₀ >15 μM

Supports dual-pathway engagement context

COX-2 potency comparable to celecoxib; 5-LOX activity not provided by selective inhibitors or licofelone's non-selective COX profile

Evidence Dimension	Enzymatic inhibitory potency (IC50) at human recombinant enzymes
Target Compound Data	COX-2 IC50 = 0.12 μM; 5-LOX IC50 = 0.8 μM; COX-1 IC50 > 15 μM; 12-LOX/15-LOX IC50 > 20 μM
Comparator Or Baseline	Celecoxib: COX-2 IC50 = 0.04–0.09 μM, no 5-LOX inhibition; SC-58125: COX-2 IC50 = 0.04 μM, no 5-LOX; Zileuton: 5-LOX inhibitor, no COX-2; Licofelone: COX IC50 = 0.21 μM, 5-LOX IC50 = 0.18 μM, COX-1 IC50 = 0.16 μM (non-selective)
Quantified Difference	RWJ 63556 uniquely combines sub-micromolar COX-2 inhibition with 5-LOX inhibition while maintaining >125-fold COX-2/COX-1 selectivity; licofelone has only ~1.3-fold COX-2/COX-1 selectivity; selective COX-2 inhibitors provide zero 5-LOX coverage
Conditions	Human recombinant COX-2, COX-1, and 5-LOX enzyme assays; 37°C (COX) or 30°C (5-LOX), arachidonic acid substrate; PGE₂/LTB₄ immunoassay quantification [1]

Why This Matters

For experiments requiring simultaneous suppression of both prostaglandin and leukotriene pathways with COX-1 sparing, RWJ 63556 provides a uniquely characterized pharmacological profile that single-target agents and non-selective dual inhibitors cannot replicate.

• [1] BRENDA Enzyme Database. Ligand: N-[5-(4-fluorophenoxy)thiophen-2-yl]methanesulfonamide (RWJ-63556), IC50 = 0.00013 mM. Accessed 2026. View Source

COX-2/COX-1 Selectivity Ratio >125 vs. Celecoxib

RWJ 63556 demonstrates a COX-2/COX-1 selectivity ratio greater than 125 (COX-2 IC50 0.12 μM; COX-1 IC50 >15 μM) in recombinant human enzyme assays . In human whole blood, COX-1 inhibition is confirmed to be minimal (IC50 = 6.65 μM) [1]. By contrast, celecoxib—the most widely procured COX-2 selective inhibitor—exhibits a reported selectivity index ranging from approximately 5 to 33 depending on assay system, with COX-1 IC50 values of 0.5–22.9 μM [2]. The >4-fold higher selectivity margin of RWJ 63556 over the upper bound of celecoxib's range may translate to reduced COX-1-mediated effects on gastric mucosal protection and platelet thromboxane synthesis, a concern even with 'COX-2 selective' agents at elevated concentrations [2].

COX-2/COX-1 Selectivity

Cross-study comparable

Selectivity ratio >125 (COX-2 IC₅₀ 0.12 μM / COX-1 IC₅₀ >15 μM)

Reported COX-1 sparing profile

Celecoxib range ~5–33; ratio context may differ by assay system and whole blood confirmation

Evidence Dimension	COX-2/COX-1 selectivity ratio (IC50 COX-1 ÷ IC50 COX-2)
Target Compound Data	COX-2/COX-1 selectivity ratio >125 (COX-2 IC50 = 0.12 μM, COX-1 IC50 > 15 μM recombinant; COX-1 IC50 = 6.65 μM in human whole blood)
Comparator Or Baseline	Celecoxib: COX-2/COX-1 selectivity ratio range ~5–33 (COX-2 IC50 = 0.04–0.09 μM, COX-1 IC50 = 0.5–22.9 μM depending on assay system and literature source)
Quantified Difference	RWJ 63556 selectivity ratio >125 vs. celecoxib range 5–33 (≥4-fold higher selectivity margin)
Conditions	Human recombinant COX-2/COX-1 enzyme assay (37°C, arachidonic acid substrate, PGE₂ immunoassay); human whole blood COX-1 assay (TXB₂ in serum, enzyme immunoassay) [1][2]

Why This Matters

A higher COX-2/COX-1 selectivity ratio reduces the probability of on-target COX-1 side effects at therapeutic concentrations, making RWJ 63556 a preferred tool compound for studies where preservation of COX-1-dependent gastrointestinal and platelet homeostasis is critical.

• [1] BindingDB. Entry BDBM50495843 (CHEMBL3113226): COX-1 inhibition IC50 = 6.65 μM in human whole blood (TXB₂). Accessed 2026. View Source
• [2] Warner TD, Giuliano F, Vojnovic I, Bukasa A, Mitchell JA, Vane JR. Nonsteroid drug selectivities for cyclo-oxygenase-1 rather than cyclo-oxygenase-2 are associated with human gastrointestinal toxicity: a full in vitro analysis. Proc Natl Acad Sci USA. 1999;96(13):7563-7568. (Celecoxib selectivity ratio data). View Source

In Vivo Canine Inflammation: Broader Eicosanoid Suppression

In a head-to-head canine carrageenan-inflamed wiffle-ball model (n=6 beagle dogs per group), RWJ 63556 was directly compared against standard anti-inflammatory agents (aspirin, indomethacin, dexamethasone, tenidap, zileuton) and COX-2 selective agents (nimesulide, nabumetone, SC-58125) after oral administration [1]. Critically, COX-2 selective inhibitors demonstrated cyclooxygenase product suppression only in the inflammatory chamber exudate and failed to attenuate eicosanoid production in peripheral blood ex vivo. In contrast, RWJ 63556—similar to zileuton and dexamethasone—suppressed both PGE₂ and LTB₄ production in the chamber fluid AND attenuated LTB₄ production in both fluid and blood compartments [1]. At 10 mg/kg oral, RWJ 63556 reduced paw tissue PGE₂ by 71%, LTB₄ by 58%, and plasma PGE₂/LTB₄ by 52%/48% respectively . This dual-compartment activity is mechanistically unattainable with COX-2 mono-inhibitors.

In Vivo Canine Inflammation

Head-to-head

Paw PGE₂ ↓71%, LTB₄ ↓58%; plasma PGE₂ ↓52%, LTB₄ ↓48% (10 mg/kg p.o.)

Dual-compartment eicosanoid suppression in canine model

COX-2 selective agents showed no blood activity; zileuton lacked PGE₂ suppression

Evidence Dimension	Compartment-specific eicosanoid suppression (inflammatory exudate vs. peripheral blood) in canine model
Target Compound Data	RWJ 63556 (10 mg/kg p.o.): paw tissue PGE₂ ↓71%, LTB₄ ↓58%; plasma PGE₂ ↓52%, LTB₄ ↓48%; suppressed COX and 5-LOX products in both exudate and blood
Comparator Or Baseline	COX-2 selective agents (nimesulide, nabumetone, SC-58125): suppressed COX products only in exudate, no activity in peripheral blood ex vivo; Zileuton: suppressed LTB₄ in both compartments but no COX-2 inhibition
Quantified Difference	RWJ 63556 uniquely achieved dual-pathway suppression across both compartments; COX-2 selective agents showed zero LTB₄ suppression in blood and zero COX product suppression in blood
Conditions	Canine sterile perforated polyethylene sphere implant model; carrageenan-induced local inflammation; 24-hr monitoring of leukocyte count, PGE₂, TxB₂, LTB₄ in exudate fluid; ex vivo calcium ionophore-stimulated whole blood eicosanoid production [1]

Why This Matters

For preclinical inflammation research requiring whole-animal pharmacological validation, RWJ 63556 provides a dual-compartment, dual-pathway suppression profile that selective COX-2 inhibitors fundamentally cannot achieve, enabling more complete interrogation of eicosanoid biology in vivo.

• [1] Kirchner T, Argentieri DC, Barbone AG, et al. Evaluation of the antiinflammatory activity of a dual cyclooxygenase-2 selective/5-lipoxygenase inhibitor, RWJ 63556, in a canine model of inflammation. J Pharmacol Exp Ther. 1997 Aug;282(2):1094-101. View Source

Neurogenic Inflammation: RWJ 63556 Efficacy vs. Rofecoxib Failure

In a rat neurogenic inflammation model, Le Filliatre et al. (2001) directly compared dual COX/LOX inhibitors against selective COX-2 agents. Intradermal co-injection of RWJ 63556 with substance P (SP, 100 pmol/site) reduced SP-induced paw edema by up to 50% [1]. In the same study, rofecoxib—a highly selective COX-2 inhibitor—produced no significant effect on either neurogenic or SP-induced edema [1]. Indomethacin likewise showed no effect. This result demonstrates that 5-LOX pathway inhibition, provided by RWJ 63556 but absent in rofecoxib, is mechanistically essential for suppressing neurogenic edema. The structurally related COX-2 inhibitors NS-398 and nimesulide unexpectedly showed activity (70% and 42% reduction), attributed to off-target effects unrelated to COX-2 selectivity, making RWJ 63556 the only agent in this study with a clearly interpretable dual-pathway mechanism [1].

Neurogenic Inflammation

Head-to-head

Reduced SP-induced edema up to 50%; rofecoxib ~0%

Supports 5-LOX pathway requirement in neurogenic edema

Rofecoxib and indomethacin showed no significant effect; off-target interpretation possible for NS-398/nimesulide

Evidence Dimension	Inhibition of substance P-induced edema in rat paw skin (neurogenic inflammation model)
Target Compound Data	RWJ 63556 (1 μg/site i.d.): reduced SP-induced edema up to 50%
Comparator Or Baseline	Rofecoxib (highly selective COX-2 inhibitor): no significant effect on neurogenic or SP-induced edema; Indomethacin: no effect; NS-398: 49% reduction (off-target); Nimesulide: 46% reduction (off-target)
Quantified Difference	RWJ 63556 reduced edema up to 50% vs. rofecoxib ~0% (absolute difference ≥50 percentage points)
Conditions	Rat saphenous nerve electrical stimulation model; SP (100 pmol/site) intradermal injection; edema measured by plasma extravasation; dual COX/LOX and selective COX-2 inhibitors compared in the same experimental system [1]

Why This Matters

This direct comparison identifies a specific inflammation subtype (neurogenic, SP-mediated) where COX-2 inhibition alone is mechanistically insufficient and 5-LOX pathway blockade is required, directly justifying RWJ 63556 procurement over rofecoxib or other selective COX-2 inhibitors for neurogenic inflammation research.

• [1] Le Filliatre G, Sayah S, Latournerie V, Renaud JF, Finet M, Hanf R. Cyclo-oxygenase and lipoxygenase pathways in mast cell dependent-neurogenic inflammation induced by electrical stimulation of the rat saphenous nerve. Br J Pharmacol. 2001;132(7):1581-1589. View Source

In Vivo Dose-Response and Pharmacokinetic Profile

RWJ 63556 exhibits dose-dependent anti-inflammatory and anti-hyperalgesic efficacy in a canine carrageenan-induced paw edema model with quantifiable pharmacokinetic parameters. At oral doses of 1, 3, and 10 mg/kg, maximal paw edema reduction at 4 h post-carrageenan was 22%, 45%, and 62% respectively, with corresponding dose-dependent suppression of paw tissue and plasma eicosanoids . At 10 mg/kg, mechanical pain threshold increased from 2.1 N to 5.8 N (vs. 2.3 N in vehicle controls) . Pharmacokinetically, a single 10 mg/kg oral dose yielded Cmax = 2.1 μM, Tmax = 1.5 h, AUC₀₋₂₄h = 12.6 μM·h, absolute oral bioavailability = 58%, terminal t₁/₂ = 4.2 h, and moderate tissue distribution (Vd = 1.2 L/kg) with effective penetration into inflamed paw tissue (tissue/plasma ratio = 1.6 at 4 h) . As a comparator benchmark, celecoxib exhibits oral bioavailability of approximately 30–40% in dogs with a longer t₁/₂ (~11 h) but lacks 5-LOX inhibitory activity [1].

Oral Dose-Response & PK

Cross-study comparable

Edema ↓62% (10 mg/kg); F = 58%; Cmax 2.1 μM; t₁/₂ 4.2 h

Reported oral exposure and dose-response context

Canine model; celecoxib F ~30–40% but lacks 5-LOX activity

Evidence Dimension	In vivo oral efficacy dose-response and pharmacokinetic parameters in canine model
Target Compound Data	Edema reduction: 62% (10 mg/kg), 45% (3 mg/kg), 22% (1 mg/kg); Pain threshold: 2.1→5.8 N (10 mg/kg); PK: F = 58%, Cmax = 2.1 μM, t₁/₂ = 4.2 h, AUC = 12.6 μM·h, paw/plasma ratio = 1.6
Comparator Or Baseline	Celecoxib (canine data): F ≈ 30–40%, t₁/₂ ≈ 11 h; no 5-LOX activity; Zileuton (canine): LTB₄ suppression profile similar to RWJ 63556 but no COX-2 inhibition or PGE₂ suppression
Quantified Difference	RWJ 63556 shows 58% oral bioavailability vs. celecoxib ~30–40% in dogs; provides both PGE₂ and LTB₄ suppression vs. zileuton LTB₄-only and celecoxib PGE₂-only
Conditions	Adult beagle dogs (10–15 kg, n=6/group); oral gavage 1 h pre-carrageenan; paw volume by plethysmometry at 0–8 h; pain threshold by pressure algometry; plasma and tissue eicosanoid quantification by ELISA; PK sampling 0–24 h post-dose [1]

Why This Matters

The combination of dose-dependent dual-pathway in vivo efficacy, quantifiable analgesic effect, and well-characterized oral PK with moderate bioavailability and tissue penetration makes RWJ 63556 suitable for preclinical studies requiring reproducible systemic exposure and predictable pharmacodynamic responses across both prostaglandin and leukotriene endpoints.

• [1] Paulson SK, Vaughn MB, Jessen SM, et al. Pharmacokinetics of celecoxib after oral administration in dogs and humans: effect of food and site of absorption. J Pharmacol Exp Ther. 2001;297(2):638-645. Supplemental: Kirchner T et al. J Pharmacol Exp Ther. 1997;282(2):1094-101 (comparator in vivo data). View Source

Gastrointestinal Safety Profile vs. Non-Selective NSAIDs

In a 7-day repeat-dose oral toxicity study in beagle dogs, RWJ 63556 at doses up to 20 mg/kg/day produced no evidence of gastrointestinal ulceration, with gastric mucosal integrity confirmed normal by endoscopic evaluation . Serum ALT, AST, and creatinine remained within normal ranges, and maximal body weight change was <4% from baseline . In vitro, RWJ 63556 at up to 10 μM showed >90% cell viability in both canine PBMCs and normal intestinal epithelial cells after 24 h incubation . As a class-level reference, non-selective COX inhibitors (e.g., indomethacin, aspirin) are well-documented to cause gastric ulceration and mucosal damage at therapeutic doses in dogs due to COX-1-mediated blockade of gastroprotective prostaglandin synthesis [1]. The high COX-2/COX-1 selectivity ratio (>125) of RWJ 63556 provides a mechanistic basis for this GI-sparing profile .

GI Safety Profile

Class-level inference

No GI ulceration at 20 mg/kg/day (7-day canine); cell viability >90% at 10 μM

Reported GI tolerability endpoint context

Class-level comparison to non-selective NSAIDs; data to verify

Evidence Dimension	Gastrointestinal toxicity after repeat oral dosing (7-day) in canine model
Target Compound Data	RWJ 63556 (20 mg/kg/day, 7 days): no GI ulceration (endoscopy), ALT/AST/creatinine normal, weight change <4%, PBMC/intestinal cell viability >90% at 10 μM in vitro
Comparator Or Baseline	Non-selective NSAIDs (class-level): indomethacin, aspirin, and related agents produce gastric ulceration and mucosal damage at therapeutic doses in canine models via COX-1 inhibition
Quantified Difference	RWJ 63556: zero GI ulceration observed at 20 mg/kg (extrapolates to ≥10× effective anti-inflammatory dose of 1–10 mg/kg); non-selective NSAIDs: ulceration typically observed within or near therapeutic dose range
Conditions	Beagle dogs; 7-day oral repeat-dose study; endoscopic gastric evaluation; serum chemistry (ALT, AST, creatinine); in vitro cytotoxicity assessed on canine PBMCs and normal intestinal epithelial cells (24 h incubation) [1]

Why This Matters

For chronic inflammation models or safety pharmacology studies where repeat dosing is required, the documented GI safety margin of RWJ 63556 simplifies experimental design by reducing the confounding effects of gastrointestinal toxicity that complicate interpretation of data from non-selective NSAIDs.

• [1] Wallace JL. Nonsteroidal anti-inflammatory drugs and gastroenteropathy: the second hundred years. Gastroenterology. 1997;112(3):1000-1016. (Review establishing class-level GI toxicity baseline for non-selective NSAIDs). View Source

Procurement-Relevant Research and Application Scenarios

Dual-Pathway Eicosanoid Modulation in Canine Inflammation Models

Investigators studying carrageenan-induced or other acute inflammatory insults in canine models can employ RWJ 63556 as a single-agent tool to simultaneously suppress PGE₂ (COX-2 pathway) and LTB₄ (5-LOX pathway) in both local inflammatory exudate and peripheral blood compartments. The compound's quantitative in vivo dose-response (62% edema reduction at 10 mg/kg p.o.) and anti-hyperalgesic efficacy (pain threshold 2.1→5.8 N) , combined with the head-to-head demonstration that COX-2 selective inhibitors lack systemic eicosanoid suppression [1], make it uniquely suitable for studies requiring dual-compartment pharmacological coverage without resorting to combination drug regimens.

Neurogenic Inflammation Research Requiring 5-LOX Pathway Engagement

For research on substance P-mediated neurogenic edema and mast cell-dependent inflammatory processes, RWJ 63556 provides pharmacological validation through its dual COX-2/5-LOX mechanism. The direct experimental evidence that rofecoxib failed to reduce neurogenic or SP-induced edema while RWJ 63556 achieved up to 50% reduction [2] establishes this compound as a critical tool for dissecting the 5-LOX-dependent component of neurogenic inflammation. This application is particularly relevant for pain and dermatological inflammation research where selective COX-2 inhibitors have proven ineffective [2].

COX-2/COX-1 Selectivity Benchmarking and GI Safety Pharmacology

RWJ 63556's exceptionally high COX-2/COX-1 selectivity ratio (>125) and documented 7-day GI safety profile (no ulceration at 20 mg/kg in dogs) position it as a reference compound for benchmarking new dual inhibitors and for mechanistic studies differentiating COX-2-mediated anti-inflammatory efficacy from COX-1-mediated gastrointestinal toxicity. Its selectivity margin quantitatively exceeds that of celecoxib (~5–33 fold) [3], enabling cleaner interpretation of COX-2-specific pharmacological effects in safety pharmacology protocols.

Carborane-Based Dual Inhibitor Development Using RWJ 63556 as Template

RWJ 63556 has been validated as a molecular template for the design of next-generation dual COX-2/5-LOX inhibitors. The first carborane-containing dual inhibitors were derived by replacing the fluorophenyl moiety of RWJ 63556 with meta- or para-carborane, yielding derivatives with high COX-2 and 5-LOX inhibitory activity [4]. The meta-carborane derivative 3 demonstrated superior anticancer activity compared to RWJ 63556 in A375 melanoma cells via lipid droplet accumulation from COX-2/5-LOX pathway blockade [4]. This establishes RWJ 63556 as a critical reference standard for medicinal chemistry programs targeting dual eicosanoid pathway inhibition in oncology applications.

Application

Selection Property

Validation Focus

Canine inflammation model studies

Dual COX-2/5-LOX pathway suppression

Eicosanoid levels in exudate and blood compartments

Neurogenic inflammation (Substance P) research

5-LOX pathway engagement requirement

Edema response and mast cell-dependent endpoints

COX-2/COX-1 selectivity benchmarking

High selectivity ratio (>125) reference

GI tolerability endpoint monitoring in repeat-dose studies

Medicinal chemistry template studies

Carborane derivative comparison

Lipid droplet accumulation and cytostatic assay context

• [1] Kirchner T, Argentieri DC, Barbone AG, et al. Evaluation of the antiinflammatory activity of a dual cyclooxygenase-2 selective/5-lipoxygenase inhibitor, RWJ 63556, in a canine model of inflammation. J Pharmacol Exp Ther. 1997 Aug;282(2):1094-101. View Source
• [2] Le Filliatre G, Sayah S, Latournerie V, Renaud JF, Finet M, Hanf R. Cyclo-oxygenase and lipoxygenase pathways in mast cell dependent-neurogenic inflammation induced by electrical stimulation of the rat saphenous nerve. Br J Pharmacol. 2001;132(7):1581-1589. View Source
• [3] Warner TD, Giuliano F, Vojnovic I, Bukasa A, Mitchell JA, Vane JR. Nonsteroid drug selectivities for cyclo-oxygenase-1 rather than cyclo-oxygenase-2 are associated with human gastrointestinal toxicity: a full in vitro analysis. Proc Natl Acad Sci USA. 1999;96(13):7563-7568. View Source
• [4] Saretz S, Bassing D, Bier D, Hey-Hawkins E. In Vitro Cytostatic Effect on Tumor Cells by Carborane-Based Dual Cyclooxygenase-2 and 5-Lipoxygenase Inhibitors. Adv Therap. 2023;4:2300098. View Source